Cas no 1807150-77-1 (Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate)

Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate is a fluorinated pyridine derivative with a difluoromethyl substituent at the 5-position, a fluorine at the 4-position, and a methoxy group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, which enhance metabolic stability and bioavailability. The difluoromethyl group contributes to improved lipophilicity and potential bioactivity, while the fluorine and methoxy substitutions influence electronic properties and binding interactions. Its ethyl ester moiety offers synthetic versatility for further derivatization. This compound serves as a valuable intermediate in the development of biologically active molecules, particularly in medicinal chemistry applications.

Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate structure

1807150-77-1 structure

Product Name:Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate

CAS No:1807150-77-1

MF:C₁₀H₁₀F₃NO₃

MW:249.18651342392

CID:4882634

Update Time:2025-06-13

Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate
- Inchi： 1S/C10H10F3NO3/c1-3-17-10(15)7-8(16-2)6(11)5(4-14-7)9(12)13/h4,9H,3H2,1-2H3
- InChI Key： CJMLZIRLOCQNGI-UHFFFAOYSA-N
- SMILES： FC1=C(C(C(=O)OCC)=NC=C1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 265
XLogP3: 2.1
Topological Polar Surface Area: 48.4

Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029035383-250mg	Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate	1807150-77-1	95%	250mg	$1,029.00	2022-03-31
Alichem	A029035383-500mg	Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate	1807150-77-1	95%	500mg	$1,752.40	2022-03-31
Alichem	A029035383-1g	Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate	1807150-77-1	95%	1g	$2,895.00	2022-03-31

Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate Related Literature

1. An ion-exchange method for determining paraquat residues in food crops

Analyst, 1965,90, 99-106
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An apparatus for determining small amounts of alchohol in sour milk and urine

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4. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006

Additional information on Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate

Comprehensive Overview of Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate (CAS No. 1807150-77-1)

Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate (CAS No. 1807150-77-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their bioactive properties. The presence of difluoromethyl and fluoro substituents enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated pyridines has surged due to their role in developing next-generation therapeutics and crop protection agents. Researchers are particularly interested in how Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate can be utilized in targeted drug delivery systems and sustainable agriculture. Its unique chemical structure allows for selective interactions with biological targets, a feature highly sought after in precision medicine.

The synthesis of CAS No. 1807150-77-1 involves multi-step organic reactions, including halogenation and esterification. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and reduce environmental impact. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing, topics frequently searched by professionals in the field.

One of the most discussed applications of Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate is its potential in anticancer drug development. Fluorinated compounds are known to enhance drug bioavailability and blood-brain barrier penetration, addressing key challenges in oncology. Additionally, its agrochemical applications include serving as a precursor for herbicides and fungicides, contributing to crop yield optimization—a critical concern amid global food security debates.

From a commercial perspective, CAS No. 1807150-77-1 is supplied by specialized chemical manufacturers and research reagent distributors. Quality control measures, such as HPLC purity testing and NMR characterization, ensure its suitability for high-stakes applications. The compound’s stability under various storage conditions is another frequently searched topic, as improper handling can affect experimental outcomes.

In summary, Ethyl 5-(difluoromethyl)-4-fluoro-3-methoxypyridine-2-carboxylate represents a versatile building block in modern chemistry. Its relevance to drug discovery, agrochemical innovation, and sustainable synthesis positions it at the forefront of scientific inquiry. As research continues, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in human health and environmental sustainability.